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Compound of Interest
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Cat. No.: B15183171 Get Quote

For decades, chromated copper arsenate (CCA) was the predominant wood preservative,

valued for its efficacy against decay and insects. However, rising concerns over the

environmental and health impacts of its constituent heavy metals—chromium and arsenic—

have spurred the development of alternative preservatives. Among these are copper-based

systems, such as cupric isononanoate. This guide provides a detailed comparison of the

environmental impacts of CCA and modern copper-based preservatives, with a focus on cupric
isononanoate, to inform researchers, scientists, and drug development professionals.

While specific environmental impact data for cupric isononanoate is limited in publicly

available literature, this guide will draw comparisons based on the broader class of modern

copper-based preservatives, such as Alkaline Copper Quaternary (ACQ) and Micronized

Copper Azole (MCA), for which more extensive research exists. The environmental fate of

isononanoic acid, a component of cupric isononanoate, will also be considered.

Executive Summary
Chromated Copper Arsenate (CCA) is a highly effective wood preservative containing

chromium, copper, and arsenic.[1] Its use has been significantly restricted due to the leaching

of these toxic components into the surrounding environment.[2][3] Modern copper-based

alternatives, including cupric isononanoate, have been developed to mitigate the risks
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associated with arsenic and chromium. These newer formulations, however, often contain

higher concentrations of copper, leading to a different set of environmental considerations.

While generally considered to have a lower overall environmental and human health risk

profile, the increased copper leaching from some alternative preservatives warrants careful

evaluation.

Data Presentation: Quantitative Leaching Data
The leaching of active ingredients from treated wood is a primary pathway for environmental

contamination. The following tables summarize key findings from studies on CCA and

alternative copper-based preservatives.

Table 1: Leaching of Active Ingredients from CCA-Treated Wood

Component
Leaching
Rate/Concentration

Experimental
Conditions

Source

Arsenic (As) 3.2 to 13 mg/L (TCLP)
Weathered CCA-

treated wood
[3]

Arsenic (As)
100 mg in 1 year (low

retention)

Field-scale leaching

from weathered wood
[4]

Chromium (Cr)
<40 mg in 1 year (low

retention)

Field-scale leaching

from weathered wood
[4]

Copper (Cu)
<40 mg in 1 year (low

retention)

Field-scale leaching

from weathered wood
[4]

Arsenic (As)
0.16% - 0.72% of

initial amount

Simulated rainfall on

commercially treated

decking

[5]

Table 2: Leaching of Copper from Alternative Copper-Based Preservatives
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Preservative Type
Copper Leaching
Rate/Concentration

Experimental
Conditions

Source

Alkaline Copper Quat

(ACQ)
670 mg in 1 year

Field-scale leaching

from new wood
[4][6]

Copper Azole (CA)
Generally higher than

CCA

Review of various

studies
[7][8]

Micronized Copper

Tends to leach less

than other copper-

based preservatives

General observation [9]

Copper-Boron
8% to 12% of initial

amount

20 months of rainfall

exposure on decks
[10]

Experimental Protocols
Understanding the methodologies used to assess the environmental impact of wood

preservatives is crucial for interpreting the data.

Leaching Tests
Standardized leaching tests are employed to evaluate the potential for preservative

components to migrate from treated wood into the environment.

AWPA E11 - Standard Method for Accelerated Evaluation of Preservative Leaching: This

laboratory method involves immersing small, treated wood blocks in distilled water for a

period of 14 days, with periodic water changes.[2][11] The leachate is then analyzed for the

concentration of the preservative components. While widely used, this immersion method

can overestimate leaching compared to real-world, above-ground exposure.[12]

Toxicity Characteristic Leaching Procedure (TCLP): This method, developed by the U.S.

Environmental Protection Agency (EPA), is designed to simulate leaching in a landfill.[3] It

involves rotating a sample in an extraction fluid for 18 hours, followed by analysis of the fluid.

Simulated Rainfall Leaching: This method aims to more accurately mimic natural weathering.

Treated wood samples are subjected to controlled, intermittent "rainfall" in a laboratory
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setting.[5] The runoff is collected and analyzed. This approach is considered to provide a

more realistic assessment of leaching from in-service wood.[4][12]

Ecotoxicity Assessment
Ecotoxicity studies evaluate the potential harm of leached chemicals to non-target organisms in

aquatic and terrestrial environments.

Aquatic Ecotoxicity Testing: Standardized tests expose aquatic organisms, such as Daphnia

magna (water flea) and various fish species, to different concentrations of the leachate or the

active chemical.[13] The endpoints measured include mortality (LC50 - lethal concentration

for 50% of the population) and effects on reproduction and growth (EC50 - effective

concentration for 50% of the population).[14]

Soil Ecotoxicity Testing: These tests assess the impact on soil-dwelling organisms like

earthworms and microorganisms, as well as on plant germination and growth.[15] Endpoints

include mortality, reproduction rates, and biomass reduction.

Mandatory Visualization

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.fpl.fs.usda.gov/documnts/pdf2004/fpl_2004_lebow003.pdf
https://www.fpl.fs.usda.gov/documnts/pdf2019/fpl_2019_lebow001.pdf
https://wfs.swst.org/index.php/wfs/article/view/2511
https://www.researchgate.net/publication/41709110_Methodology_to_assess_both_the_efficacy_and_ecotoxicology_of_preservative-treated_and_modified_wood
https://www.ncbi.nlm.nih.gov/books/NBK253975/
https://www.researchgate.net/publication/283448681_Copper_toxicity_in_a_natural_reference_soil_ecotoxicological_data_for_the_derivation_of_preliminary_soil_screening_values
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15183171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wood Preservative

Treated Wood Lifecycle

Environmental Compartments Ecological Impact

Cupric Isononanoate

In-Service Use
(e.g., decking, fences)

Treatment

CCA
Treatment

End-of-Life
(Landfill/Incineration)

Decommissioning

Soil Contamination

Leaching

Water Contamination

Runoff

Leaching

Air Pollution
(from incineration)

Combustion

Toxicity to
Soil Organisms & Plants

Exposure

Human Health Risk

Ingestion/Dermal

Toxicity to
Aquatic Organisms

Exposure

Ingestion

Inhalation

Click to download full resolution via product page

Caption: Environmental impact pathway of wood preservatives.

Discussion and Comparison
Chromated Copper Arsenate (CCA)
The primary environmental concern with CCA-treated wood is the leaching of arsenic and, to a

lesser extent, chromium and copper.[2][3] Arsenic is a known human carcinogen, and its

accumulation in soil and water poses a significant risk to both ecosystems and human health.

[1][16] Studies have shown that even after years of weathering, discarded CCA-treated wood

can leach arsenic at concentrations that exceed regulatory limits for hazardous waste.[3] The

disposal of CCA-treated wood is also problematic; burning it releases toxic arsenic compounds

into the atmosphere.
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Cupric Isononanoate and Other Copper-Based
Alternatives
Modern copper-based preservatives were developed as alternatives to CCA, primarily to

eliminate the use of arsenic and chromium. The active ingredient, copper, is a broad-spectrum

fungicide and insecticide.[17] Isononanoic acid, the organic component in cupric
isononanoate, is part of a trend towards more sustainable and biodegradable chemicals in

various industries.[17][18][19]

The main environmental consideration for these alternatives is the potential for increased

copper leaching. Several studies have shown that preservatives like ACQ and copper azole

can leach more copper than CCA.[7][8][9] While copper is an essential micronutrient for many

organisms, elevated concentrations can be toxic to aquatic life, particularly invertebrates and

fish.[20][21][22][23] The toxicity of copper is highly dependent on water chemistry, with

bioavailability being a key factor.[22]

Micronized copper technologies have been developed to reduce copper leaching.[9] These

formulations use solid copper particles suspended in a liquid carrier, which are then forced into

the wood.

Conclusion
The transition from CCA to copper-based preservatives like cupric isononanoate represents a

significant step in reducing the environmental risks associated with treated wood, primarily by

eliminating arsenic and chromium. However, the environmental impact of these alternatives is

not negligible. The potential for copper leaching and its subsequent effects on aquatic

ecosystems must be carefully managed.

For researchers and scientists, the key takeaway is the importance of a comprehensive life

cycle assessment when evaluating the environmental performance of any chemical product.

While cupric isononanoate is expected to have a more favorable environmental profile than

CCA, a lack of specific, publicly available data highlights the need for further research to fully

characterize its leaching behavior and ecotoxicity. Future studies should focus on direct

comparative analyses of cupric isononanoate and other modern preservatives under realistic

environmental conditions to provide a clearer picture of their relative impacts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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